Cas no 10448-96-1 (Almestrone)

Almestrone Properties

Names and Identifiers

• Almestrone
• 3-Hydroxy-7alpha-methylestra-1,3,5(10)-trien-17-one
• 7alpha-Methylestrone
• 4-AD
• (7alpha)-3-hydroxy-7-methylestra-1,3,5(10)-trien-17-one
• 3-hydroxy-7-methylestra-1,3,5(10)-trien-17-one
• 3-Hydroxy-7a-methylestra-1,3,5(10)-trien-17-one
• U 24704
• SR 16279
• NSC 134712
• 3-Hydroxy-7α-methylestra-1,3,5(10)-trien-17-one
• Estra-1,3,5(10)-trien-17-one,3-hydroxy-7-Methyl-, (7a)-
• (7R,8R,9S,13S,14S)-3-hydroxy-7,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-one
• +Expand

• InChIKey： JUAJXSMWFOFDFC-MNHDCVOLSA-N
• Inchi： 1S/C19H24O2/c1-11-9-12-10-13(20)3-4-14(12)15-7-8-19(2)16(18(11)15)5-6-17(19)21/h3-4,10-11,15-16,18,20H,5-9H2,1-2H3/t11-,15-,16+,18-,19+/m1/s1
• SMILES： C[C@@H]1CC2=CC(=CC=C2[C@H]3CC[C@@]4(C)[C@@H](CCC4=O)[C@H]13)O

Computed Properties

• Exact Mass: 284.17800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Heavy Atom Count: 21

Experimental Properties

• LogP: 4.06340
• PSA: 37.30000